![molecular formula C33H30 B1661993 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene CAS No. 597554-76-2](/img/structure/B1661993.png)
5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene
Overview
Description
5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1’,2’-c]fluorene is a chemical compound with the molecular formula C33H30 . It has a molecular weight of 426.59100 .
Physical And Chemical Properties Analysis
The compound is a solid at 20°C . It has a LogP value of 8.60550 . The highest occupied molecular orbital (HOMO) energy level and lowest unoccupied molecular orbital (LUMO) energy level of a related compound are -5.10 and -2.50 eV, respectively .Scientific Research Applications
Hole Transport Material in Perovskite Solar Cells
In the realm of renewable energy, 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1’,2’-c]fluorene serves as a cost-effective hole transporting material (HSM) for perovskite solar cells. It exhibits favorable energy levels, enabling efficient charge transport and high fill factors, leading to enhanced solar cell performance .
Covalent Organic Frameworks (COFs)
Researchers have synthesized a highly crystalline covalent organic framework (Tx-COF-2) based on this compound. Tx-COF-2 demonstrates remarkable stability and dual-functionality, making it suitable for applications such as gas adsorption, catalysis, and separation processes .
Mechanism of Action
Target of Action
The primary target of this compound, also known as 10,15-Dihydro-5,5,10,10,15,15-hexamethyl-5H-tribenzo[a,f,k]trindene, is in the field of organic electronics, specifically as a hole selective material (HSM) in perovskite solar cells .
Mode of Action
The compound interacts with its targets by facilitating the transport of holes (positive charge carriers) in the solar cell. Its highest occupied molecular orbital (HOMO) energy level and lowest unoccupied molecular orbital (LUMO) energy level are -5.10 and -2.50 eV, respectively, making it a suitable HSM for lead iodide perovskite solar cells .
Biochemical Pathways
In the context of perovskite solar cells, the compound affects the pathway of charge transport. It enables efficient solar cells with thin layers, which helps cut the unit cost of the HSL used in PVSCs .
Pharmacokinetics
While pharmacokinetics typically refers to the ADME (Absorption, Distribution, Metabolism, Excretion) properties of a drug, in the context of this compound used in solar cells, we can consider its deposition onto perovskite layers and its stability as analogous properties .
Result of Action
The use of this compound in perovskite solar cells has shown high fill factors up to 82%. The champion cell achieved a maximum power conversion efficiency of 18.35% when measured under reverse voltage scan under AM1.5 G 100 mW cm −2 illumination .
Action Environment
The compound exhibits good stability in ambient air, maintaining 96.4% of their initial efficiency of 18.35% after 20 days of storage . This suggests that environmental factors such as temperature and humidity have a minimal impact on the compound’s action, efficacy, and stability.
Safety and Hazards
properties
IUPAC Name |
9,9,18,18,27,27-hexamethylheptacyclo[18.7.0.02,10.03,8.011,19.012,17.021,26]heptacosa-1,3,5,7,10,12,14,16,19,21,23,25-dodecaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H30/c1-31(2)22-16-10-7-13-19(22)25-28(31)26-20-14-8-11-17-23(20)32(3,4)30(26)27-21-15-9-12-18-24(21)33(5,6)29(25)27/h7-18H,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IZSZGRWXUIXAQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=CC=CC=C2C3=C4C(=C5C(=C31)C6=CC=CC=C6C5(C)C)C7=CC=CC=C7C4(C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H30 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20856384 |
Source
|
| Record name | 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20856384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene | |
CAS RN |
597554-76-2 |
Source
|
| Record name | 5,5,10,10,15,15-Hexamethyl-10,15-dihydro-5H-diindeno[1,2-a:1',2'-c]fluorene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20856384 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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